1-Phenethyl-4-propionyloxypiperidine

• CAS: 1462260-87-2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• InChI: InChI=1S/C16H23NO2/c1-2-16(18)19-15-9-12-17(13-10-15)11-8-14-6-4-3-5-7-14/h3-7,15H,2,8-13H2,1H3
• InChIKey: GOSSUQADQNIAMB-UHFFFAOYSA-N

1-P-4-POP Reference Standard Overview

1-Phenethyl-4-propionyloxypiperidine (1-P-4-POP; CAS 1462260-87-2) is a piperidine ester that forms as a synthetic byproduct during fentanyl production when unreacted 1-phenethyl-4-piperidinol undergoes acylation [1]. It is classified as a fentanyl side product and is structurally similar to known opioids, although it is not an active pharmaceutical ingredient . The compound is supplied as an analytical reference standard (≥98% purity) intended exclusively for research and forensic applications, particularly for impurity profiling, chemical attribution signature (CAS) identification, and method validation in seized drug analysis .

Product Type

Forensic Analytical Reference Standard

Primary Use

Fentanyl Impurity Profiling & Attribution

Method Compatibility

GC-MS, LC-MS/MS Method Validation

• [1] Ciesielski, A.L., Simon, A.G., Welch, K., & Wagner, J.R. (2022). Characterization of fentanyl HCl powder prior to and after systematic degradation. Journal of Forensic Sciences, 67(5), 1979–1988. doi:10.1111/1556-4029.15074 View Source

1-P-4-POP Irreplaceability

Although 4-ANPP, acetylfentanyl, and N-phenylpropanamide are all commonly encountered fentanyl impurities or precursors, each possesses a distinct formation mechanism, chromatographic retention time, and degradation behavior that precludes interchangeability [1]. 1-P-4-POP originates specifically from acylation of the alcohol intermediate rather than from the main synthetic pathway, making it a unique marker for incomplete conversion or side reactions [1]. Using 4-ANPP or acetylfentanyl reference standards in place of 1-P-4-POP would yield incorrect retention time matching, misidentification in GC-MS library searches, and erroneous impurity profile interpretation, directly compromising forensic attribution and regulatory compliance [2].

4-ANPP

Distinct formation pathway and GC-MS retention time from 1-P-4-POP may lead to misidentification and incorrect impurity profile interpretation.

Acetylfentanyl

Active fentanyl analog with different stability under forced degradation; not a synthesis byproduct marker and may mask degradation-dependent impurity changes.

N-Phenylpropanamide

Degradation/side product via unrelated mechanism; retention behavior and forensic relevance differ, limiting substitution for synthesis-route attribution.

• [1] Ciesielski, A.L., Simon, A.G., Welch, K., & Wagner, J.R. (2022). Characterization of fentanyl HCl powder prior to and after systematic degradation. Journal of Forensic Sciences, 67(5), 1979–1988. doi:10.1111/1556-4029.15074 View Source
• [2] UNC Street Drug Analysis Lab. Sample 805017: GC-MS Results. Kennewick, WA, September 2024. View Source

1-P-4-POP Differentiation Evidence

Retention Time Separation from 4-ANPP

In a GC-MS analysis of a seized drug sample (UNC Street Drug Analysis Lab, Kennewick WA, 2024), 1-phenethyl-4-propionyloxypiperidine eluted at 7.58 min, clearly resolving from 4-ANPP (9.35 min), fentanyl (10.62 min), and phenethyl 4-ANPP (14.36 min) [1]. This retention time gap of 1.77 min between 1-P-4-POP and 4-ANPP exceeds the minimum resolution requirement for unambiguous peak assignment, ensuring no co-elution with the closest-eluting common impurity [1].

GC-MS RT Separation

Head-to-head

1-P-4-POP 7.58 min vs. 4-ANPP 9.35 min; Δ = 1.77 min, no co-elution.

Supports unambiguous impurity identification in complex mixtures.

GC-MS, direct injection; sample from Kennewick, WA.

Evidence Dimension	GC-MS retention time (min) under identical instrumental conditions
Target Compound Data	7.58 min (1-Phenethyl-4-propionyloxypiperidine)
Comparator Or Baseline	4-ANPP: 9.35 min; Fentanyl: 10.62 min; Phenethyl 4-ANPP: 14.36 min
Quantified Difference	Δ = 1.77 min from nearest impurity (4-ANPP); Δ = 3.04 min from fentanyl
Conditions	GC-MS; sample from Kennewick, WA; assumed fentanyl powder; method: direct injection or comparable

Why This Matters

Procurement of a 1-P-4-POP reference standard with a verified retention time of 7.58 min enables unequivocal identification in complex street drug mixtures, preventing false-positive assignment to 4-ANPP or other impurities.

• [1] UNC Street Drug Analysis Lab. Sample 805017: GC-MS chromatogram with peak assignments. 1-P-4-POP (Peak 7.58), 4-ANPP (Peak 9.35), Fentanyl (Peak 10.62), Phenethyl 4-ANPP (Peak 14.36). September 2024. View Source

Degradation Stability vs. Acetylfentanyl

Ciesielski et al. (2022) subjected fentanyl HCl powder to forced degradation and analyzed both fresh and degraded samples by LC-MS/MS and GC-MS. The study reported that 1-P-4-POP, along with N-phenylpropanamide and 4-ANPP, decreased in quantity as the sample degraded, whereas acetylfentanyl and fentanyl did not exhibit the same quantitative decline [1]. This divergent degradation trajectory establishes 1-P-4-POP as a degradable impurity marker, distinguishing it from the more stable acetylfentanyl.

Forced Degradation Stability

Head-to-head

1-P-4-POP decreased upon degradation; acetylfentanyl and fentanyl stable.

Supports correct impurity profile interpretation in aged samples.

Forced degradation of fentanyl HCl; LC-MS/MS and GC-MS.

Evidence Dimension	Change in detected quantity after forced degradation
Target Compound Data	1-P-4-POP: decreased in quantity upon forced degradation
Comparator Or Baseline	Acetylfentanyl and Fentanyl: did not decrease in quantity; N-Phenylpropanamide and 4-ANPP: also decreased
Quantified Difference	Qualitative divergence: 1-P-4-POP degrades; acetylfentanyl and fentanyl are stable under the test conditions
Conditions	Forced degradation of fentanyl HCl powder; analysis by LC-MS/MS and direct injection GC-MS; headspace SPME-GC-MS

Why This Matters

For forensic laboratories conducting stability studies or analyzing degraded seized material, the knowledge that 1-P-4-POP signal diminishes with degradation prevents misinterpretation of impurity profiles and supports correct attribution of synthesis route even in aged samples.

• [1] Ciesielski, A.L., Simon, A.G., Welch, K., & Wagner, J.R. (2022). Characterization of fentanyl HCl powder prior to and after systematic degradation. Journal of Forensic Sciences, 67(5), 1979–1988. doi:10.1111/1556-4029.15074 View Source

Certified Purity vs. Uncertified Impurities

The Cayman Chemical 1-P-4-POP reference standard (Item No. 43464) is supplied at ≥98% purity as a 10 mg/mL solution in methanol, with batch-specific Certificates of Analysis including GC-MS data . In contrast, common fentanyl impurity materials such as 4-ANPP or acetylfentanyl sourced from non-certified suppliers frequently lack batch-specific purity verification and defined formulation [1]. The 1-P-4-POP reference standard also has a verified GC-MS spectrum crosschecked against external libraries with ≥99% similarity and confirmed by independent external laboratory measurements [2].

Certified Purity & Library Verification

Reported

Certified purity ≥98%, 10 mg/mL in methanol; GC-MS spectrum ≥99% library match.

Supports traceable quantification and ISO 17025-accredited reporting.

Batch-specific COA available; SpectraBase crosscheck.

Evidence Dimension	Certified purity and spectral library verification
Target Compound Data	Purity ≥98%; 10 mg/mL in methanol; GC-MS spectrum verified by crosschecking against external libraries (≥99% similarity); batch-specific COA available
Comparator Or Baseline	Uncertified fentanyl impurity materials (4-ANPP, acetylfentanyl) generally lack batch-specific COA and verified spectral library matches
Quantified Difference	≥98% certified purity vs. variable or unreported purity for uncertified materials
Conditions	Cayman Chemical ISO/IEC 17025 accredited manufacturing; SpectraBase external library verification

Why This Matters

Procurement of the certified 1-P-4-POP reference standard eliminates uncertainty in quantification, ensures spectral library comparability, and provides auditable traceability for forensic reporting and ISO 17025-accredited laboratory operations.

• [1] DrugsData.org. Test Result #6306: Comments by István Ujváry on 1-phenethyl-4-propionyloxypiperidine as a contaminant from reduction+acylation of unreacted starting material. December 2018. View Source
• [2] SpectraBase. 1-Phenethyl-4-propionyloxypiperidine Spectral Entry. Spectrum verified by crosschecking against external libraries (two reference spectra with similarity ≥99%). View Source

Incomplete Acylation Marker

1-P-4-POP arises from acylation of residual 1-phenethyl-4-piperidinol, a synthetic intermediate that remains unconverted during fentanyl production, rather than from the main reaction pathway that yields fentanyl or the des-propionyl impurity 4-ANPP [1]. In the Ovenden et al. (2021) impurity profiling study of Janssen and Siegfried acylation methods, 55 chemical impurities were identified, with 10 specific to the Janssen method and 5 to the Siegfried method, demonstrating that synthesis-route-specific impurity patterns are analytically distinguishable [2]. 1-P-4-POP is classified as a synthesis byproduct rather than a precursor (4-ANPP) or an active analog (acetylfentanyl), providing a distinct chemical attribution signature.

Formation Pathway Attribution

Class-level

Formed via acylation of 1-phenethyl-4-piperidinol; distinct from 4-ANPP precursor or acetylfentanyl analog.

Supports synthesis-route attribution and batch linkage.

Based on impurity profiling studies (Ovenden et al. 2021).

Evidence Dimension	Formation pathway and chemical attribution role
Target Compound Data	1-P-4-POP: formed by acylation of 1-phenethyl-4-piperidinol; synthesis byproduct; marker of incomplete conversion
Comparator Or Baseline	4-ANPP: precursor/intermediate, not a byproduct of acylation; Acetylfentanyl: active analog formed via different pathway; N-Phenylpropanamide: degradation/ side product from different mechanism
Quantified Difference	Qualitative pathway distinction; 1-P-4-POP indicates acylation side reaction, while 4-ANPP indicates precursor carryover
Conditions	Fentanyl synthesis via Janssen or Siegfried acylation methods; characterized by LC-HRMS and GC-MS

Why This Matters

Identifying 1-P-4-POP in a seized sample provides forensic intelligence about the specific synthetic step where process control was inadequate, enabling linkage to a particular production batch or method that cannot be inferred from 4-ANPP or acetylfentanyl alone.

• [1] DrugsData.org. Test Result #6306: Comments by István Ujváry on the origin of 1-phenethyl-4-propionyloxypiperidine from reduction+acylation of unreacted starting material. December 2018. View Source
• [2] Ovenden, S.P.B., McDowall, L.J., McKeown, H.E., McGill, N.W., Jones, O.A.H., Pearson, J.R., ... Zanatta, S.D. (2021). Investigating the chemical impurity profiles of fentanyl preparations and precursors to identify chemical attribution signatures for synthetic method attribution. Forensic Science International, 321, 110742. doi:10.1016/j.forsciint.2021.110742 View Source

1-P-4-POP Application Scenarios

Forensic Impurity Profiling

Forensic laboratories analyzing illicit fentanyl samples require 1-P-4-POP as a reference standard to confirm its presence as a synthesis byproduct, distinguishing it from 4-ANPP and other impurities via its characteristic GC-MS retention time (7.58 min) [1]. Its presence indicates incomplete acylation of the alcohol intermediate and can serve as a chemical attribution signature for specific synthetic methods when combined with multivariate statistical analysis of impurity profiles [2].

Fentanyl Forced Degradation Studies

In stability studies of seized fentanyl HCl, 1-P-4-POP exhibits a decrease in quantity upon forced degradation, unlike acetylfentanyl and fentanyl which remain stable [3]. Inclusion of a certified 1-P-4-POP reference standard in these studies enables accurate tracking of degradation kinetics and prevents erroneous conclusions about the original composition of aged evidentiary samples.

Fentanyl Impurity Method Validation

Analytical laboratories developing or validating chromatographic methods for fentanyl impurity panels need the 1-P-4-POP reference standard (≥98% purity, 10 mg/mL in methanol) to establish retention time, linearity, LOD/LOQ, and spectral library entries . The verified GC-MS spectrum with ≥99% library match provides confidence in method specificity and supports ISO 17025 accreditation requirements [4].

In-House Spectral Library Development

Reference standard procurement of 1-P-4-POP enables toxicology and forensic laboratories to build or expand in-house GC-MS and LC-MS spectral libraries for comprehensive fentanyl analog and impurity screening. The Cayman Spectral Library includes 70 eV EI mass spectral data for this compound, facilitating direct spectral comparison and library matching .

Application

Selection Property

Validation Focus

Forensic Impurity Profiling

GC-MS Retention Time Reference

Impurity peak assignment and chemical attribution signature identification

Fentanyl Forced Degradation Studies

Degradation Stability Marker

Aged sample impurity profile interpretation

Fentanyl Impurity Method Validation

Certified Purity & Spectral Verification

Method specificity and ISO 17025 compliance support

In-House Spectral Library Development

Verified Mass Spectrum

Library matching and expanded screening capability

• [1] UNC Street Drug Analysis Lab. Sample 805017: GC-MS Results. Peak 7.58 = 1-phenethyl-4-propionyloxypiperidine. View Source
• [2] Ovenden, S.P.B., et al. (2021). Investigating the chemical impurity profiles of fentanyl preparations and precursors to identify chemical attribution signatures for synthetic method attribution. Forensic Science International, 321, 110742. View Source
• [3] Ciesielski, A.L., Simon, A.G., Welch, K., & Wagner, J.R. (2022). Characterization of fentanyl HCl powder prior to and after systematic degradation. Journal of Forensic Sciences, 67(5), 1979–1988. View Source
• [4] SpectraBase. 1-Phenethyl-4-propionyloxypiperidine Spectral Entry. Crosschecked against external libraries with similarity ≥99%; verified by independent external laboratory measurements. View Source